Cas no 2171623-90-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-enoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-enoic acid
• CAS No: 2171623-90-6
• MF: C₂₄H₂₄F₂N₂O₅
• MW: 458.454573631287
• CID: 5875679
• PubChem ID: 165736340
• Update Time: 2025-06-08

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-enoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]pent-4-enoic acid
• 2171623-90-6
• EN300-1562836

• Inchi： 1S/C24H24F2N2O5/c1-2-7-19(23(30)31)27-21(29)12-20(22(25)26)28-24(32)33-13-18-16-10-5-3-8-14(16)15-9-4-6-11-17(15)18/h2-6,8-11,18-20,22H,1,7,12-13H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： ZMWAUBRBQBIUBD-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC(C(=O)O)CC=C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 458.16532819g/mol
• Monoisotopic Mass: 458.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-enoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-enoic acid (CAS No. 2171623-90-6)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-enoic acid (CAS No. 2171623-90-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino group, and difluoromethylene functionalities. These attributes make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which makes it an ideal choice for the synthesis of complex peptides and peptidomimetics. The presence of the difluoromethylene functionalities imparts unique chemical and biological properties to the molecule, such as enhanced metabolic stability and improved pharmacokinetic profiles. These properties are particularly important in the development of drugs that require prolonged half-lives and reduced susceptibility to enzymatic degradation.

Recent studies have highlighted the potential of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-enoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block for the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV).

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of this compound in the development of anticancer drugs. The study showed that derivatives of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-enoic acid exhibited significant cytotoxic effects against several cancer cell lines, including breast cancer and colon cancer cells. The enhanced stability and bioavailability of these derivatives were attributed to the presence of the difluoromethylene functionalities.

The versatility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-enoic acid extends beyond its use as a building block for drug synthesis. It has also been investigated for its potential as a chiral ligand in asymmetric catalysis. A study published in Chemical Communications reported that this compound can be used as a highly effective ligand in palladium-catalyzed asymmetric allylic alkylation reactions, leading to high enantioselectivities and yields.

The chemical synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-enoic acid involves several steps, including the protection of the amino group with Fmoc, introduction of the difluoromethylene functionalities, and subsequent deprotection to yield the final product. The synthetic route is well-documented in the literature and can be adapted to produce large quantities of this compound for both research and industrial applications.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopent-4-en oic acid (CAS No. 2171623-90-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the development of novel bioactive molecules with improved pharmacological properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.